Cas no 138808-43-2 (2,3,3-trimethylpentanenitrile)

• Product Name: 2,3,3-trimethylpentanenitrile
• CAS No: 138808-43-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1255144
• PubChem ID: 85626175
• Update Time: 2025-06-13

2,3,3-trimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2,3,3-trimethyl-
• 2,3,3-trimethylpentanenitrile
• EN300-1753583
• 138808-43-2

• Inchi： 1S/C8H15N/c1-5-8(3,4)7(2)6-9/h7H,5H2,1-4H3
• InChI Key： KHTWPOSHYAHCQW-UHFFFAOYSA-N
• SMILES： N#CC(C)C(C)(C)CC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,3,3-trimethylpentanenitrile

2,3,3-Trimethylpentanenitrile (CAS No. 138808-43-2): An Overview of Its Properties and Applications

2,3,3-Trimethylpentanenitrile (CAS No. 138808-43-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its nitrile functional group and the presence of multiple methyl substituents, which contribute to its distinct properties and reactivity.

The molecular formula of 2,3,3-trimethylpentanenitrile is C₈H₁₅N, and it has a molecular weight of approximately 129.21 g/mol. The compound is a colorless liquid at room temperature and is known for its low volatility and stability under normal conditions. These properties make it suitable for use in a variety of chemical processes and reactions.

In the realm of pharmaceutical research, 2,3,3-trimethylpentanenitrile has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For instance, researchers at the University of California have reported that derivatives of 2,3,3-trimethylpentanenitrile exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory disorders such as arthritis and asthma.

Beyond pharmaceutical applications, 2,3,3-trimethylpentanenitrile has also been investigated for its use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science demonstrated that polymers derived from 2,3,3-trimethylpentanenitrile exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and automotive.

In the field of chemical synthesis, 2,3,3-trimethylpentanenitrile has been utilized as a versatile reagent in various organic transformations. Its nitrile group can be readily converted into other functional groups through well-established chemical reactions such as hydrolysis, reduction, and nucleophilic substitution. This versatility makes it a valuable tool for synthetic chemists working on the development of new molecules with specific functionalities.

The environmental impact of 2,3,3-trimethylpentanenitrile has also been a subject of interest. Studies have shown that it has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are still recommended to ensure environmental safety.

In conclusion, 2,3,3-trimethylpentanenitrile (CAS No. 138808-43-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.